Cas no 2411272-08-5 (5H,6H,7H,8H,9H,10H,11H,12H,13H-imidazo[1,2-a]1,5-diazacycloundecane)

• Product Name: 5H,6H,7H,8H,9H,10H,11H,12H,13H-imidazo[1,2-a]1,5-diazacycloundecane
• CAS No: 2411272-08-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6448849
• PubChem ID: 146095384
• Update Time: 2025-10-28

5H,6H,7H,8H,9H,10H,11H,12H,13H-imidazo[1,2-a]1,5-diazacycloundecane Chemical and Physical Properties

Names and Identifiers

• 2411272-08-5
• EN300-7492508
• 5H,6H,7H,8H,9H,10H,11H,12H,13H-imidazo[1,2-a]1,5-diazacycloundecane

• Inchi： 1S/C11H19N3/c1-2-4-9-14-10-8-13-11(14)5-7-12-6-3-1/h8,10,12H,1-7,9H2
• InChI Key： AYXGKJVOKVZISK-UHFFFAOYSA-N
• SMILES： N12C=CN=C1CCNCCCCCC2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Additional information on 5H,6H,7H,8H,9H,10H,11H,12H,13H-imidazo[1,2-a]1,5-diazacycloundecane

5H,6H,7H,8H,9H,10H,11H,12H,13H-Imidazo[1,2-a]1,5-Diazacycloundecane: A Comprehensive Overview

The compound with CAS No 2411272-08-5, known as 5H,6H,7H,8H,9H,10H,11H,12H,13H-imidazo[1,2-a]1,5-diazacycloundecane, is a complex heterocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of diazacycloalkanes and features a fused imidazole ring system. The imidazo[1,2-a] structure is particularly interesting due to its potential applications in drug design and advanced materials.

Recent studies have highlighted the unique electronic properties of this compound. Researchers have explored its ability to act as a building block for constructing two-dimensional materials with high conductivity and mechanical stability. The diazacycloundecane framework provides a rigid yet flexible structure that can be functionalized for various purposes. For instance, modifications to the nitrogen atoms within the ring system have shown promise in enhancing the compound's reactivity and selectivity in catalytic applications.

In terms of synthesis methods, the compound is typically prepared through a multi-step process involving cyclization reactions of appropriately substituted precursors. The imidazo[1,2-a] system is formed via a tandem cyclization mechanism that requires precise control over reaction conditions. Recent advancements in catalytic systems have enabled higher yields and better control over the stereochemistry of the product. These developments are crucial for scaling up production for industrial applications.

The physical and chemical properties of 5H,…diazacycloundecane are highly dependent on its molecular structure. The compound exhibits a high melting point due to strong intermolecular hydrogen bonding within the nitrogen-rich framework. Additionally, it demonstrates excellent solubility in polar solvents such as DMF and DMSO. These properties make it an ideal candidate for use in organic synthesis and as a precursor for more complex molecules.

One of the most exciting areas of research involving this compound is its application in drug delivery systems. The imidazo[...]diazacycloundecane structure has been shown to enhance drug solubility and bioavailability when incorporated into polymer-based nanocarriers. Preclinical studies suggest that this compound could serve as a versatile platform for developing targeted therapies against various diseases.

Furthermore, recent computational studies have provided insights into the electronic properties of this compound at the quantum level. Density functional theory (DFT) calculations reveal that the imidazo[...]diazacycloundecane framework exhibits unique charge transport characteristics. These findings open up new possibilities for its use in organic electronics and optoelectronic devices.

In conclusion,5H,…diazacycloundecane represents a fascinating example of how complex heterocyclic compounds can bridge the gap between fundamental research and practical applications. With ongoing advancements in synthetic methodologies and material science techniques,the potential for this compound to revolutionize various industries is immense.